Smolecule

Root Cause Analysis & Performance Maximization

Specifications & Pricing

reducing Trimedlure volatility with extenders

and additives

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Trimedlure

CAS No.: 12002-53-8
Cat. No.: S576064

Get Quote

Current Methods to Reduce Trimedlure Volatility

The following table summarizes the primary methods used to control the release rate of Trimedlure (TML)

in the field.

Method Description

Key Findings & Performance

Polymeric Solid  TML is dispensed from a solid polymer

Plugs [1] [2] [3] matrix. This physically reduces the
volatilization rate compared to liquid
formulations.

Liquid Additives are mixed with liquid TML to
Extenders (e.g., reduce its volatility.
Capilure) [2] [3]

Plugs with 2 g of TML remain fully
effective for 6-8 weeks in the field. Plugs
with 4 g of TML can remain effective for
8-12 weeks [3].

While it retains attractiveness longer than
pure TML, it is less attractive during the
first 8 weeks of deployment [2].

Experimental Protocols for Field Testing

For researchers evaluating the field performance and longevity of different TML dispensers, the following

methodology is standard.
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Objective

To assess the field longevity and attractiveness of Trimedlure plugs over time, compared to a fresh liquid

standard [2] [3].

Materials

e Traps: Jackson traps (white delta traps with a sticky insert) [2] [3].
e Lures:
o Positive Control: 2 mL of fresh liquid Trimedlure on a cotton wick [2].
o Test Articles: Trimedlure plugs (e.g., 2 g or 4 g) that have been weathered in the field for
target intervals (e.g., 1, 2, 4, 6, 8, 10, 12 weeks) [2].
¢ Insects: Sterile, marked male medflies for release, or reliance on wild populations [2] [3].

Workflow Diagram

The diagram below visualizes the experimental workflow.
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e Lure Aging: Place the test TML plugs in the field for predetermined weathering intervals (e.g., 1, 2, 4,
6, 8, 10, 12 weeks) before the bioassay [2].

e Trap Deployment: Arrange traps in the study area (e.g., a citrus or coffee orchard) in a suitable
statistical design. Each trap should be baited with one of the lure treatments [2] [3].

¢ Fly Introduction: For controlled studies, release a known number of sterile, marked male medflies
within the trapping grid [2].

o Data Collection: After a set exposure period (e.g., 24-48 hours), collect the traps and count the
number of male flies captured on the sticky insert [2].

¢ Chemical Analysis: In parallel, measure the residual amount and release rate of TML from the
weathered plugs used in the trials. Research indicates plugs are effective until the residual amount
drops below ~1.4 g and the release rate falls below ~2.0 mg per hour [3].

o Data Analysis: Compare capture rates for weathered plugs against the fresh liquid control. A
common benchmark for replacement is when captures drop below 50% of the control [2].

Frequently Asked Questions (FAQS)

Q: What is the current standard for Trimedlure dispensers in detection programs? A: The most
common standard is a polymeric plug containing 2 g of Trimedlure, with a recommended replacement
interval of 6 weeks [1] [3].

Q: Are higher-loading plugs a viable option for longer longevity? A: Yes. Research shows that plugs
containing 4 g of TML can remain effective for 8 to 12 weeks, effectively doubling the potential service life

in the field [3].

Q: Why are solid plugs preferred over liquid formulations with extenders? A: Solid plugs provide a
more consistent and controlled release. While extenders like Capilure increase longevity, they can reduce
initial attractiveness, which is a critical drawback for detection sensitivity [2]. Plugs offer a better balance

of high initial attraction and extended field life [1].

Q: What are the key environmental factors affecting Trimedlure volatility? A: Temperature is the
primary factor. Higher temperatures significantly increase the release rate, shortening the effective lifespan

of the lure [1] [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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